BE“GHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Operational Guide for 3-
Nitrobenzyl Alcohol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Nitrobenzyl alcohol

Cat. No.: B1208868

This guide provides immediate, essential safety and logistical information for handling 3-
Nitrobenzyl alcohol in a laboratory setting. It is intended for researchers, scientists, and drug
development professionals to ensure safe operational procedures and proper disposal.

Chemical Identifier:
e Name: 3-Nitrobenzyl alcohol

e Synonyms: 3-nitrobenzenemethanol; Benzenemethanol, 3-nitro-(9Cl); m-
nitrobenzylalcohol[1][2]

e CAS No.: 619-25-0[1][2]
e Molecular Formula: C7TH7NO3J[1]

Hazard Summary: 3-Nitrobenzyl alcohol is a toxic solid that is harmful if swallowed, in contact
with skin, or inhaled.[1][2] It causes skin irritation, serious eye irritation, and may cause
respiratory irritation.[1][2][3]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 3-Nitrobenzyl alcohol to minimize
exposure.
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Protection Type Required Equipment Standard

Tightly fitting safety goggles
gy g ¥ 9098 Conforming to EN 166 (EU) or

Eye/Face Protection with side-shields or a face
NIOSH (US).[3]

shield.[3][4]

Chemical-impermeable gloves )
o Gloves must satisfy EU
_ . (e.g., nitrile rubber) and o
Skin Protection ) ) Directive 89/686/EEC and the
fire/flame resistant and
standard EN 374.[3]

impervious clothing.[3]

A full-face respirator with a
particulates filter is required if Use a NIOSH/MSHA or
Respiratory Protection exposure limits are exceeded European Standard EN 149

or if irritation is experienced.[2]  approved respirator.[2]

[3]

Handling and Storage Procedures

Handling:

e Work in a well-ventilated area.[3][5]

» Avoid contact with skin and eyes.[3][5]

e Do not breathe dust.[1][2]

» Avoid formation of dust and aerosols.[3]

e Use non-sparking tools to prevent fire from electrostatic discharge.[3]
e Wash hands thoroughly after handling.[5]

e Do not eat, drink, or smoke when using this product.[6][7]

Storage:

o Store in a tightly closed container.[3][5]
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o Keep in a dry, cool, and well-ventilated place.[1][3]

» Store away from incompatible materials such as oxidizing agents and foodstuff containers.[3]

[5]16]

Emergency Procedures

Immediate action is crucial in case of exposure or spillage.

Emergency Situation First-Aid Measures

Move the victim to fresh air. If breathing is

) difficult, give oxygen. If not breathing, give

Inhalation e o ) ) )
artificial respiration. Seek immediate medical

attention.[3]

Take off contaminated clothing immediately.
Skin Contact Wash off with soap and plenty of water. Consult

a doctor if irritation occurs.[3]

Rinse with pure water for at least 15 minutes,
Eye Contact also under the eyelids. Seek immediate medical
attention.[2][3]

Rinse mouth with water. Do not induce vomiting.
) Never give anything by mouth to an
Ingestion . .
unconscious person. Call a doctor or Poison

Control Center immediately.[3]

Evacuate personnel to a safe area. Avoid dust

formation. Use personal protective equipment.
Spillage Collect the spilled material with spark-proof tools

and place it in a suitable, closed container for

disposal.[3]

Disposal Plan

All waste materials must be disposed of in accordance with local, state, and federal
regulations.
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Waste Type Disposal Procedure

Dispose of contents/container to an approved

Unused Product .
waste disposal plant.[2][7]

Dispose of as hazardous waste in accordance

Contaminated PPE ) )
with local regulations.

Collect in a suitable, closed container and

Spill Residue )
dispose of as hazardous waste.[3]

Workflow for Safe Handling of 3-Nitrobenzyl Alcohol
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Workflow for Safe Handling of 3-Nitrobenzyl Alcohol

Preparation

Step 1
Y

Wear Appropriate PPE:
- Safety Goggles
- Impermeable Gloves
- Protective Clothing
- Respirator (if needed)

Handling in Ventilated Area

Weighing and Transfer

Post-Handling Emergency Spill or Exposure

IMMEDIATE ACTION

Decontaminate Work Area Follow Emergency Procedures

Properly Store or Dispose of Chemical

Remove and Dispose of PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Safe handling workflow for 3-Nitrobenzyl alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for 3-
Nitrobenzyl Alcohol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1208868#personal-protective-equipment-for-
handling-3-nitrobenzyl-alcohol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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